(S)-tert-Butyl 2-(aminomethyl)morpholine-4-carboxylate oxalate

• IUPAC Name: tert-butyl (2S)-2-(aminomethyl)morpholine-4-carboxylate;oxalic acid
• InChI: InChI=1S/C10H20N2O3.C2H2O4/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12;3-1(4)2(5)6/h8H,4-7,11H2,1-3H3;(H,3,4)(H,5,6)/t8-;/m0./s1
• InChI Key: MRLCWFDGMOXGAG-QRPNPIFTSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC(C1)CN.C(=O)(C(=O)O)O
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCO[C@H](C1)CN.C(=O)(C(=O)O)O
• Molecular Formula: C12H22N2O7
• DSSTOX Substance ID: DTXSID10719257
• Molecular Weight: 306.31 g/mol
• CAS RN: 1373255-08-3

Description

“(S)-tert-Butyl 2-(aminomethyl)morpholine-4-carboxylate oxalate” is a chemical compound. It contains a morpholine motif, which is a common feature in many biologically active molecules and pharmaceuticals.

Synthesis Analysis

Morpholines, including “(S)-tert-Butyl 2-(aminomethyl)morpholine-4-carboxylate oxalate”, can be synthesized from 1,2-amino alcohols and related compounds. A common method involves a sequence of coupling, cyclization, and reduction reactions of easily available amino alcohols and α-haloacid chlorides. This method has been used to synthesize various mono-, di-, and trisubstituted morpholines, spiro morpholines, and ring-fused morpholines, as well as morpholine homologs.

Scientific Research Applications

Medicinal Chemistry and Drug Development

(S)-tert-Butyl 2-(aminomethyl)morpholine-4-carboxylate oxalate: exhibits potential as a building block for drug synthesis. Researchers have explored its use in designing novel pharmaceutical agents. Key areas include:

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Materials Science and Catalysis

The unique structure of this compound makes it valuable in materials research:

• Catalysts : Researchers have investigated its potential as a ligand in transition metal-catalyzed reactions. .

Organic Synthesis

The compound’s synthetic accessibility has led to its use in various transformations:

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Pharmacology and Toxicology

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Future Directions

The future directions for research on “(S)-tert-Butyl 2-(aminomethyl)morpholine-4-carboxylate oxalate” and similar compounds could include further exploration of their synthesis methods, investigation of their physical and chemical properties, and examination of their potential applications in pharmaceuticals and other industries.

Mechanism of Action

Target of Action

Morpholine derivatives are known to be involved in a wide range of biological activities .

Mode of Action

Morpholine derivatives are known to interact with their targets through various mechanisms, often involving the formation of bonds with key amino acids within the target molecule .

Biochemical Pathways

Morpholine derivatives are known to be involved in a wide range of biochemical pathways, often acting as inhibitors or activators of specific enzymes .

Pharmacokinetics

Morpholine derivatives are generally known to have good bioavailability .

Result of Action

Morpholine derivatives are known to have a wide range of effects at the molecular and cellular level, often involving the modulation of enzyme activity .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of morpholine derivatives .